N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)butyramide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]butanamide
• InChI: InChI=1S/C24H34N4O/c1-4-8-24(29)25-19-23(20-11-13-21(14-12-20)26(2)3)28-17-15-27(16-18-28)22-9-6-5-7-10-22/h5-7,9-14,23H,4,8,15-19H2,1-3H3,(H,25,29)
• InChI Key: BJJZYNWITXHWDN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCC(C1=CC=C(C=C1)N(C)C)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C24H34N4O
• Molecular Weight: 394.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)butyramide, also known as DMPEB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMPEB belongs to the class of piperazine derivatives and has been shown to possess a range of biochemical and physiological effects.

Scientific Research Applications

Density Functional Theory (DFT) Studies

A DFT study of bipyrazolic-type organic compounds revealed insights into their corrosion inhibition efficiencies and reactive sites. This theoretical approach, using density functional theory at the B3LYP/6-31G(d) level, helps elucidate how similar compounds could serve as corrosion inhibitors by analyzing parameters such as HOMO and LUMO energies, gap energy, electronegativity, global hardness, and electron transfer rates. These findings suggest potential industrial applications in protecting metals from corrosion, a critical aspect in material science and engineering (Wang et al., 2006).

Synthesis and Biological Evaluation

Research on the synthesis of novel pyrazolopyrimidines derivatives with potential anticancer and anti-5-lipoxygenase activities highlights the importance of structural modifications in discovering new therapeutic agents. The study presents a single-step synthesis method and evaluates the cytotoxicity against cancer cell lines, offering a pathway for the development of new drugs based on similar structural frameworks (Rahmouni et al., 2016).

Microwave-Assisted Synthesis

A study on microwave-assisted synthesis of pyrazolopyridines demonstrates an efficient method for preparing compounds with antioxidant, antitumor, and antimicrobial activities. This research underscores the utility of microwave irradiation in organic synthesis to enhance reaction rates and product yields, pointing to the broader applicability of such methods in synthesizing complex organic compounds with potential biological activities (El‐Borai et al., 2013).

Analgesic Action Study

Another study focused on the synthesis of N-(substituted-ethyl)pyrrole-3,4-dicarboximides and their potential as analgesic agents. The compounds displayed significant analgesic activity in animal models, indicating the potential for developing new pain management drugs from similar compounds. This research illustrates the therapeutic potential of chemical compounds with specific structural characteristics (Malinka et al., 2005).